BENGHE Foundational & Exploratory

Check Availability & Pricing

Barium Chromate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100

For Researchers, Scientists, and Drug Development Professionals

Abstract

Barium chromate (BaCrOa4) is an inorganic compound recognized for its characteristic yellow
color and its utility in a range of industrial applications, from pigments to pyrotechnics.[1][2] For
researchers and professionals in the life sciences, an understanding of its chemical and
physical properties, synthesis, and biological interactions is crucial, particularly concerning its
toxicological profile. This technical guide provides an in-depth overview of barium chromate,
including its chemical formula, structure, physicochemical properties, detailed experimental
protocols for its synthesis and characterization, and a summary of its known biological effects.

Chemical Formula and Structure

Barium chromate is an inorganic salt with the chemical formula BaCrOa.[3][4] It is composed
of a barium cation (Ba2*) and a chromate anion (CrO42-). The elements present are barium,
chromium, and oxygen.[5]

The crystal structure of barium chromate is orthorhombic and is isostructural with barite
(BaS0a).[6] This crystalline nature contributes to its properties as a stable, yellow powder.[5]

Physicochemical Properties
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Barium chromate is a yellow, sand-like powder.[3][4] A summary of its key quantitative
properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula BaCrOa [31[7]

Molar Mass 253.32 g/mol [31[7]
Appearance Yellow crystalline powder [41[6]

Density 4.498 g/cm?3 [4115]

Metting Point Decomposes at 210 °C (410 4]

°F; 483 K)

Solubility in Water 0.2775 mg/100 mL at 20 °C [4]

Solubility Product (Ksp) 1.17 x 10~1° [4][5]
Solubility in other solvents Soluble in strong acids [41[5]

Experimental Protocols
Synthesis of Barium Chromate via Precipitation

This protocol describes the laboratory-scale synthesis of barium chromate by a precipitation
reaction between barium chloride and sodium chromate.[8][9]

3.1.1. Materials and Reagents

Barium chloride (BaClz)

Sodium chromate (Naz2CrQa)

Distilled or deionized water

3.1.2. Equipment

Glass beakers
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Stirring rod or magnetic stirrer

Filtration apparatus (e.g., Buchner funnel and flask)

Filter paper

Drying oven

3.1.3. Procedure

Prepare Reactant Solutions:
o Prepare a 0.3 M solution of barium chloride in distilled water.

o Prepare a 0.3 M solution of sodium chromate in distilled water.

Precipitation:

o At room temperature (25°C), slowly add the sodium chromate solution to the barium
chloride solution while stirring continuously.[8]

o Avyellow precipitate of barium chromate will form immediately.[10]
» Digestion of Precipitate:

o Continue stirring the mixture for a short period to allow for complete precipitation.
« Filtration and Washing:

o Separate the barium chromate precipitate from the solution by filtration.

o Wash the precipitate several times with distilled water to remove soluble impurities, such
as sodium chloride.[4]

e Drying:

o Dry the collected barium chromate powder in an oven at a temperature between 60-80°C
until a constant weight is achieved.[11]
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Under these conditions, a yield of approximately 93% with a purity of up to 98% can be
expected.[8] The chemical reaction for this synthesis is:

BaClz(aq) + Na=CrOa(aq) — BaCrOa(s) + 2NaCl(aq)[5]

Workflow for Barium Chromate Synthesis

Prepare 0.3M BaClz
and 0.3M NazCrOa
solutions
Mix solutions at 25°C
with stirring
Precipitation of
BaCrOa occurs
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Workflow for the synthesis and characterization of barium chromate.

Characterization of Barium Chromate

The synthesized barium chromate can be characterized using various analytical techniques to
confirm its identity and purity.

3.2.1. Gravimetric Analysis

Barium content can be determined gravimetrically by converting barium chromate to barium
sulfate.[8]

3.2.2. Spectroscopic Analysis

o Atomic Absorption Spectroscopy (AAS): To determine the percentage of chromium in the
sample.[8]

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the chromate
ion.

3.2.3. X-ray Diffraction (XRD)

XRD analysis can be used to confirm the orthorhombic crystal structure of the synthesized
barium chromate.

Applications in Research and Technology

While direct applications in drug development are not prominent, barium chromate is utilized
in several areas of scientific and industrial research:

e Pigment Industry: It is used as a yellow pigment known as "lemon yellow" or "baryta yellow".
[71[12]

» Corrosion Inhibition: Barium chromate is an effective corrosion inhibitor in primers and
coatings for metals.[10][12]
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e Pyrotechnics: It serves as an oxidizing agent and a burn rate modifier in pyrotechnic
compositions.[3][10]

o Catalysis: It has been investigated for its catalytic properties, for instance, in the
photocatalytic degradation of organic dyes.[13]

o Electroplating: It is used as a sulfate scavenger in chromium electroplating baths to prolong
their operational life.[10]

Toxicology and Biological Significance

For professionals in drug development and the life sciences, the toxicology of barium
chromate is of primary concern.

5.1. Cellular Effects

Barium chromate is classified as cytotoxic and genotoxic.[10] Studies have shown that it can
induce damage in human lung cells.[6] The genotoxicity may be a result of the combined
effects of both the barium and chromate ions.[6]

5.2. Carcinogenicity

Hexavalent chromium compounds, including barium chromate, are recognized as human
carcinogens, particularly associated with an increased risk of lung cancer upon inhalation.[10]
[11] The International Agency for Research on Cancer (IARC) classifies barium chromate as a
Group 1 carcinogen.[5]

5.3. Signaling Pathways

The precise molecular mechanisms and signaling pathways affected by barium chromate are
not extensively detailed in the literature. However, it is known that hexavalent chromium
compounds can induce carcinogenesis by overstimulating cellular regulatory pathways and
increasing peroxide levels through the activation of certain mitogen-activated protein kinases
(MAPKS).[3] They can also cause transcriptional repression by affecting histone modification.[3]
Due to the lack of specific pathway information for barium chromate, a generalized diagram of
cellular uptake and potential downstream effects is presented below.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chromate
https://en.wikipedia.org/wiki/Barium_chromate
http://ethesis.nitrkl.ac.in/4418/1/Synthesis_%26_Characterization_of_Modified.pdf
https://en.wikipedia.org/wiki/Barium_chromate
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_chromate
https://pubmed.ncbi.nlm.nih.gov/15278919/
https://pubmed.ncbi.nlm.nih.gov/15278919/
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_chromate
https://www.tsijournals.com/articles/synthesis-characterization-and-application-of-nanosized-barium-chromate-for-degradation-of-erythrosine-b.pdf
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://wap.guidechem.com/question/how-to-synthesize-and-prepare--id136601.html
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chromate
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratgry

Check Availability & Pricing

Cellular Interaction with Barium Chromate

Barium Chromate
(extracellular)

Cellular Uptake

Intracellular Baz+
and CrOa42~ ions

Oxidative Stress

Click to download full resolution via product page

Potential cellular effects of barium chromate exposure.
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Safety and Handling

Barium chromate is toxic and a confirmed carcinogen.[10][11] It should be handled with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection, especially when dealing with the powder form to prevent inhalation.[11] It
is also a strong oxidizing agent and may react vigorously with reducing agents.[5][11]

Conclusion

Barium chromate is a well-characterized inorganic compound with a range of industrial
applications. For the scientific research community, particularly in fields related to human
health, its significance is primarily defined by its toxicological properties. While not a direct tool
in drug development, understanding its synthesis, properties, and biological effects is essential
for assessing its environmental and health impacts. The experimental protocols provided herein
offer a basis for the controlled synthesis and analysis of this compound for further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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